Cas no 17645-08-8 (6-chloro-N-methylpyridazin-4-amine)

6-Chloro-N-methylpyridazin-4-amine is a heterocyclic organic compound featuring a pyridazine core substituted with a chloro group at the 6-position and a methylamino group at the 4-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methylamino moiety offers nucleophilic reactivity, enabling diverse derivatization pathways. Its well-defined chemical properties ensure consistent performance in cross-coupling reactions and other transformations. The compound's stability under standard conditions facilitates handling and storage, supporting its utility in research and industrial applications requiring precise molecular scaffolds.
6-chloro-N-methylpyridazin-4-amine structure
17645-08-8 structure
Product Name:6-chloro-N-methylpyridazin-4-amine
CAS No:17645-08-8
MF:C5H6ClN3
MW:143.574239253998
CID:4613026
PubChem ID:21816418
Update Time:2025-06-08

6-chloro-N-methylpyridazin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-N-methylpyridazin-4-amine
    • 4-Pyridazinamine, 6-chloro-N-methyl-
    • 6-CHLORO-N-METHYL-4-PYRIDAZINAMINE
    • Inchi: 1S/C5H6ClN3/c1-7-4-2-5(6)9-8-3-4/h2-3H,1H3,(H,7,9)
    • InChI Key: RSXUEABABHKNBU-UHFFFAOYSA-N
    • SMILES: ClC1=CC(=CN=N1)NC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 88.3
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.8

6-chloro-N-methylpyridazin-4-amine Pricemore >>

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